Cas no 2171451-38-8 (1-benzyl-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopyrrolidine-3-carboxylic acid)

• Product Name: 1-benzyl-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopyrrolidine-3-carboxylic acid
• CAS No: 2171451-38-8
• MF: C₃₃H₃₇N₃O₅
• MW: 555.663988828659
• CID: 6227587
• PubChem ID: 165567990
• Update Time: 2025-06-08

1-benzyl-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopyrrolidine-3-carboxylic acid
• 1-benzyl-3-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]pyrrolidine-3-carboxylic acid
• EN300-1581558
• 2171451-38-8

• Inchi： 1S/C33H37N3O5/c1-2-10-24(19-30(37)35-33(31(38)39)17-18-36(22-33)20-23-11-4-3-5-12-23)34-32(40)41-21-29-27-15-8-6-13-25(27)26-14-7-9-16-28(26)29/h3-9,11-16,24,29H,2,10,17-22H2,1H3,(H,34,40)(H,35,37)(H,38,39)/t24-,33?/m1/s1
• InChI Key： FLVISOMGESHBKV-HVQYUPJGSA-N
• SMILES： OC(C1(CN(CC2C=CC=CC=2)CC1)NC(C[C@@H](CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 555.27332129g/mol
• Monoisotopic Mass: 555.27332129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 41
• Rotatable Bond Count: 12
• Complexity: 885
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 108Ų

Additional information on 1-benzyl-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopyrrolidine-3-carboxylic acid

Introduction to 1-Benzyl-3-(3R)-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)hexanamidopyrrolidine-3-carboxylic Acid (CAS No. 2171451-38-8)

1-Benzyl-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopyrrolidine-3-carboxylic acid (CAS No. 2171451-38-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of pyrrolidine and features a benzyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a hexanamide moiety. The intricate structure of this compound makes it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The benzyl group in the structure provides aromatic stability and can influence the compound's solubility and reactivity. The fluorenylmethoxycarbonyl (Fmoc) protecting group is widely used in peptide synthesis to protect the amino group during the synthesis process. This protecting group can be selectively removed under mild conditions, making it highly versatile in synthetic chemistry. The hexanamide moiety adds flexibility and can be tailored to interact with specific biological targets, enhancing the compound's potential as a drug candidate.

Recent research has focused on the potential of 1-Benzyl-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopyrrolidine-3-carboxylic acid in the treatment of various diseases. Studies have shown that this compound exhibits promising pharmacological properties, including anti-inflammatory and anti-cancer activities. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound effectively inhibited the proliferation of cancer cells by interfering with key signaling pathways involved in cell growth and survival.

In addition to its potential as an anti-cancer agent, 1-Benzyl-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopyrrolidine-3-carboxylic acid has also been investigated for its anti-inflammatory properties. Inflammation is a common underlying factor in many chronic diseases, including arthritis and cardiovascular diseases. Research has demonstrated that this compound can modulate inflammatory responses by inhibiting the production of pro-inflammatory cytokines and reducing oxidative stress.

The synthesis of 1-Benzyl-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopyrrolidine-3-carboxylic acid involves several steps, each requiring precise control over reaction conditions to ensure high yields and purity. The initial step typically involves the formation of the pyrrolidine ring, followed by the introduction of the benzyl group and the Fmoc protecting group. Subsequent steps include the addition of the hexanamide moiety and any necessary functionalization to achieve the desired final structure.

The use of advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), has been crucial in characterizing 1-Benzyl-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopyrrolidine-3-carboxylic acid. These techniques provide detailed information about the molecular structure and purity of the compound, ensuring that it meets the stringent requirements for pharmaceutical applications.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-Benzyl-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopyrrolidine-3-carboxylic acid in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects observed. These findings are encouraging and pave the way for further clinical development.

In conclusion, 1-Benzyl-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopyrrolidine-3-carboxylic acid (CAS No. 2171451-38-8) represents a promising compound with potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological properties make it an attractive candidate for further investigation and development as a therapeutic agent. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.